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Compound of Interest

Compound Name: But-1-yn-1-yltrimethylsilane

Cat. No.: B1265609

(1-Butynybhtrimethylsilane, with the CAS number 62108-37-6, is an organosilicon compound
utilized as a chemical intermediate in various organic synthesis applications.[1] Its utility in
research and industry, particularly in the synthesis of pharmaceuticals and advanced materials,
stems from its unique chemical structure featuring a trimethylsilyl-protected terminal alkyne.[1]
This guide provides a detailed overview of its physical properties, associated hazards, and
relevant experimental context for researchers, scientists, and drug development professionals.

Physical Properties

The physical characteristics of (1-Butynyl)trimethylsilane are crucial for its proper handling,
storage, and application in experimental settings. A summary of its key physical properties is
presented below.
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Property Value Source
Molecular Formula C7H14Si [2]
Molecular Weight 126.27 g/mol [2]
Appearance Colorless to light yellow liquid [3]
Boiling Point 115-116 °C [3]

104.5 °C at 760 mmHg

[1]

110-115°C

[3]

Density

0.774 £ 0.06 g/cm? (Predicted)

[1]3]

Storage Temperature

2-8°C

[3]

IUPAC Name

but-1-ynyl(trimethyl)silane

[2]

Hazards and Safety Information

Understanding the hazards associated with (1-Butynyl)trimethylsilane is paramount for

ensuring laboratory safety. This compound is classified as a highly flammable liquid and vapor

that can cause skin and serious eye irritation, and may also cause respiratory irritation.[2][4]
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Hazard Class GHS Pictogram Signal Word Hazard Statement
- H225: Highly
Flammable liquids L
(4) Danger flammable liquid and

(Category 2)

vapour[2]
Skin

o ) H315: Causes skin

corrosion/irritation | Warning o

irritation[2]
(Category 2)
Serious eye )

o ] H319: Causes serious

damage/eye irritation | Warning o

eye irritation[2]
(Category 2A)
Specific target organ
toxicity, single

] ] H335: May cause

exposure; Respiratory | Warning

L respiratory irritation[2]
tract irritation

(Category 3)

Precautionary Statements:

A comprehensive list of precautionary statements provides guidance on the safe handling,
storage, and disposal of (1-Butynyltrimethylsilane.[3][4]
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Precautionary Statement

Category Statement
Code
Keep away from heat, hot
] surfaces, sparks, open flames
Prevention P210 o
and other ignition sources. No
smoking.[4]
P233 Keep container tightly closed.
Ground/bond container and
P240 o _
receiving equipment.
Use explosion-proof electrical/
P241 L :
ventilating/ lighting equipment.
P242 Use only non-sparking tools.
Take precautionary measures
pP243 _ o
against static discharge.
Wash skin thoroughly after
P264 ,
handling.[4]
Wear protective gloves/ eye
P280 p J _ Y
protection/ face protection.[4]
IF ON SKIN: Wash with plenty
Response P302 + P352

of soap and water.

P303 + P361 + P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with water/

shower.

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[4]

P321

Specific treatment (see

supplemental first aid
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instruction on this label).

If skin irritation occurs: Get

P332 + P313 _ _ _
medical advice/ attention.[4]
If eye irritation persists: Get
P337 + P313 _ _ _
medical advice/ attention.[4]
Take off contaminated clothing
P362

and wash before reuse.

In case of fire: Use dry sand,
P370 + P378 dry chemical or alcohol-

resistant foam to extinguish.

Store in a well-ventilated

Storage P403 + P235

place. Keep cool.

Dispose of contents/ container
Disposal P501 to an approved waste disposal

plant.

Experimental Protocols

Detailed experimental protocols for the determination of each physical property of (1-
Butynyl)trimethylsilane are not readily available in the public domain. However, a representative
synthetic protocol is described in the literature, which provides insight into its preparation and
purification, from which properties like the boiling point are determined.

Synthesis and Purification of (1-Butynyltrimethylsilane:

This procedure involves the reaction of 1-butyne with a strong base followed by quenching with
chlorotrimethylsilane.

o A solution of 1-butyne in diethyl ether (Et20) is cooled to -78 °C.

e n-Butyllithium (n-BuLi) in hexane is added dropwise to the cooled solution over a period of
30 minutes to form the lithium acetylide.

e The reaction is allowed to proceed for 1 hour at this temperature.
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o Chlorotrimethylsilane is then added dropwise to the resulting lithium acetylide solution over
10 minutes.

 After the addition is complete, the reaction mixture is allowed to slowly warm to room
temperature and is stirred for an additional 12 hours.

e The reaction is quenched with water, and the product is extracted with diethyl ether.

e The combined organic layers are washed with brine, dried over sodium sulfate (Na2S0a),
and concentrated under reduced pressure.

e The crude product is purified by distillation at atmospheric pressure to yield pure (1-
Butynyl)trimethylsilane.[3] The boiling point is typically measured during this distillation step.

Visualizations

To further clarify the information presented, the following diagrams illustrate the synthesis
workflow and the logical relationship of the hazards associated with (1-Butynyl)trimethylsilane.
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Synthesis Workflow

(Deprotonation)
(Silylation)
and Stir for 12 hours

End Product:

(1-Butynyl)trimethylsilane

Click to download full resolution via product page

Caption: Synthesis workflow for (1-Butynyl)trimethylsilane.
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Hazard Relationship

(1-Butynyl)trimethylsilane
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Caption: Logical relationship of hazards for (1-Butynyl)trimethylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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